Cas no 1807199-21-8 (Ethyl 3-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate)

• Product Name: Ethyl 3-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate
• CAS No: 1807199-21-8
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4958308
• Update Time: 2025-06-13

Ethyl 3-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate

• Inchi： 1S/C12H11F2NO3/c1-2-18-12(17)9-4-7(11(13)14)3-8(5-15)10(9)6-16/h3-4,11,16H,2,6H2,1H3
• InChI Key： GRCHXWRLDGRGRQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(CO)=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate

Comprehensive Overview of Ethyl 3-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate (CAS No. 1807199-21-8)

The compound Ethyl 3-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate (CAS No. 1807199-21-8) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyano, difluoromethyl, and hydroxymethyl functional groups, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate has surged, driven by their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in the difluoromethyl group, is a hot topic in medicinal chemistry, often discussed in forums and scientific publications. This compound aligns with the growing trend of "fluorine in drug design," a keyword frequently searched in academic databases and AI-driven research tools.

The hydroxymethyl moiety in this compound offers additional reactivity, enabling further derivatization for tailored applications. This feature is particularly valuable in combinatorial chemistry, where researchers explore vast libraries of analogs to optimize biological activity. The cyano group, another critical component, is often leveraged in click chemistry and bioconjugation, making this compound a candidate for probe development and diagnostic tools.

From an industrial perspective, Ethyl 3-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate is synthesized through multi-step organic reactions, emphasizing green chemistry principles to minimize environmental impact. Solvent-free or catalytic methods are gaining traction, reflecting the broader shift toward sustainable synthesis—a topic frequently queried in search engines by chemists and environmental scientists alike.

Analytical characterization of this compound involves advanced techniques such as NMR, HPLC, and mass spectrometry, ensuring high purity for research use. Quality control is paramount, as impurities can skew biological assay results—a concern often raised in online discussions about compound sourcing and reproducibility.

Looking ahead, the versatility of Ethyl 3-cyano-5-difluoromethyl-2-(hydroxymethyl)benzoate positions it as a key player in interdisciplinary research. Whether in academia or industry, its applications span from small-molecule therapeutics to material science, answering the call for innovative solutions in science and technology.